L-hydroxylysine dihydrochloride

• Molecular Formula: C6H16Cl2N2O3
• Molecular Weight: 235.11 g/mol
• InChI: InChI=1S/C6H14N2O3.2ClH/c7-3-4(9)1-2-5(8)6(10)11;;/h4-5,9H,1-3,7-8H2,(H,10,11);2*1H/t4-,5-;;/m0../s1
• InChIKey: WUHHWACUVRCFHE-RSLHMRQOSA-N

L-Hydroxylysine Dihydrochloride Specifications

L-Hydroxylysine dihydrochloride (CAS 172213-74-0) is a non-proteinogenic amino acid derivative with molecular weight 235.11 g/mol [1]. It represents the dihydrochloride salt of (2S,5R)-5-hydroxylysine, the naturally occurring stereoisomer formed by post-translational hydroxylation of lysine residues in collagen [2]. As the only amino acid exclusive to collagen protein [3], it is supplied as a white to off-white hygroscopic solid with melting point >133°C (decomposition) and solubility in aqueous base and DMSO . Available from specialty chemical vendors in purities of ≥98% , the dihydrochloride form provides enhanced aqueous stability compared to the free base, a critical consideration for in vitro collagen modeling and analytical applications.

Stereochemical Identity

Only (2S,5R) L-hydroxylysine is recognized by collagen cross-linking enzymes; research models require single enantiomer.

Salt Form Stoichiometry

Dihydrochloride provides defined 2 HCl equivalents, ensuring accurate molarity for lysyl hydroxylase and glycosyltransferase assays.

Analytical Standard Requirement

Hydroxylysine-specific amino acid enables collagen quantification; general lysine standards are not sufficient.

• [1] PubChem. (2025). L-Hydroxylysine dihydrochloride. Compound Summary. CID 45157609. View Source
• [2] Allevi, P., et al. (2004). A practical and simple synthesis of (2S,5R)- and (2S,5S)-5-hydroxylysine and of a related a-amino acid required for the synthesis of the collagen cross-link pyridinoline. Tetrahedron: Asymmetry, 15, 2091–2096. View Source
• [3] MedChemExpress. (n.d.). L-hydroxylysine dihydrochloride. Product Technical Datasheet. View Source

Why L-Hydroxylysine Dihydrochloride Cannot Be Replaced

Substituting L-hydroxylysine dihydrochloride with unmodified L-lysine or its hydrochloride salt introduces critical analytical and functional discrepancies in collagen research workflows. Unlike lysine, which occurs in all proteins, 5-hydroxylysine is biosynthesized exclusively by lysyl hydroxylase (PLOD) enzymes acting on collagen and collagen-like sequences, and its presence is restricted to collagen [1]. Quantitative studies demonstrate that hydroxylysine-derived cross-links (e.g., dihydroxylysinonorleucine, DHLNL) confer fundamentally different stability and tissue-specific cross-linking patterns compared to lysine-derived cross-links [2]. Using L-lysine as a surrogate for hydroxylysine would therefore confound collagen-specific quantification assays, misrepresent cross-linking kinetics in tissue engineering models, and invalidate glycosylation studies—since glycosylation occurs at the 5-OH group of hydroxylysine and not at unmodified lysine [3]. The dihydrochloride salt further differs from the free base in solubility and stability, with defined hygroscopic properties that mandate specific storage conditions [4].

Stereoisomer Mismatch

Racemic DL-mixtures contain 50% D-enantiomer not recognized by collagen enzymes, potentially altering kinetic measurements and cross-link formation outcomes.

Salt Form Stoichiometry Error

Monohydrochloride forms differ in molecular weight and HCl equivalents; substituting without recalculating molarity may introduce concentration error in enzymatic assays.

Analytical Standard Specificity

L-Lysine or general amino acid standards cannot substitute for hydroxylysine in collagen-specific HPLC quantification, as they lack the hydroxy modification critical for retention and detection.

• [1] Reactome. (n.d.). Hydroxylysine glycosides are specific to collagen. Pathway Browser. View Source
• [2] Uzawa, K., et al. (1999). Differential expression of human lysyl hydroxylase genes, lysine hydroxylation, and cross-linking of type I collagen during osteoblastic differentiation in vitro. Journal of Bone and Mineral Research, 14(8), 1272-1280. View Source
• [3] Chow, W. Y., et al. (2018). Essential but sparse collagen hydroxylysyl post-translational modifications detected by DNP NMR. Chemical Communications, 54, 12570-12573. View Source
• [4] TCI Chemicals. (n.d.). L-(+)-Lysine Dihydrochloride. Product Specification. CAS 657-26-1. View Source

L-Hydroxylysine Dihydrochloride Differentiation Evidence

Stereospecific Recognition in Collagen Crosslinking

In human osteoprogenitor (BMSC) cultures, PLOD2-mediated lysine hydroxylation in nontriple-helical collagen domains increases 6-fold during full osteoblastic differentiation, while PLOD1 and PLOD3 expression remains unchanged [1]. This tissue-specific hydroxylation pattern generates hydroxylysine aldehyde-derived cross-links exclusively in mineralizing cultures, whereas unmodified lysine-derived cross-links dominate in non-mineralizing fibroblasts. The (5R)-stereoisomer of hydroxylysine—the form present in L-hydroxylysine dihydrochloride—is the native substrate for downstream glycosylation and cross-linking cascades [2].

Collagen Crosslinking Specificity

Class-level

100% (2S,5R)-L-hydroxylysine active vs. 50% in DL-racemate; 2× biologically active species

Stereospecific enzyme recognition context; racemate introduces inert material confounding kinetics.

D-enantiomer not a substrate for collagen glycosyltransferases or lysyl oxidase.

Evidence Dimension	Tissue-specific lysine hydroxylation fold-change
Target Compound Data	6-fold increase in PLOD2-mediated hydroxylysine formation in nontriple-helical domains of fully differentiated BMSCs
Comparator Or Baseline	Undifferentiated BMSCs or normal skin fibroblasts (NSFs) with low baseline PLOD2 expression
Quantified Difference	6× increase; hydroxylysine aldehyde cross-links absent in NSFs and undifferentiated BMSCs
Conditions	In vitro osteoblastic differentiation of human bone marrow stromal cells (BMSCs) vs. normal skin fibroblasts

Why This Matters

This 6-fold differential establishes L-hydroxylysine dihydrochloride as the only appropriate standard for quantifying tissue-specific collagen cross-linking in bone biology and fibrosis research.

• [1] Uzawa, K., et al. (1999). Differential expression of human lysyl hydroxylase genes, lysine hydroxylation, and cross-linking of type I collagen during osteoblastic differentiation in vitro. Journal of Bone and Mineral Research, 14(8), 1272-1280. PMID: 10457259. View Source
• [2] UniProt. Q02809 (PLOD1). Procollagen-lysine,2-oxoglutarate 5-dioxygenase 1. View Source

Collagen Cross-Link Stability: Hydroxylysine vs. Lysine

Collagen cross-linking pathways bifurcate based on whether the ε-amino group of lysine or hydroxylysine is oxidized by lysyl oxidase. Hydroxylysine aldehyde-derived cross-links (ketoimine type) are intrinsically more stable than lysine aldehyde-derived cross-links (aldimine type), with hydroxylysine-derived cross-links resisting reduction under physiological conditions [1]. In CypB-deficient mice, a shift from lysine aldehyde-derived cross-links to hydroxylysine aldehyde-derived cross-links is observed, with the latter completely absent in wild-type and heterozygous mice [2].

Glycosylation Site

Class-level

Hydroxylysine: ~33% glycosylated; Lysine: 0% carbohydrate attachment

Collagen glycosylation occurs exclusively on hydroxylysine; model relevance for PTM studies.

Data from polymeric collagens in human tissues.

Evidence Dimension	Cross-link type prevalence in CypB-deficient vs. wild-type mice
Target Compound Data	Hydroxylysine aldehyde-derived cross-links present in CypB-deficient tendon collagen
Comparator Or Baseline	Wild-type and heterozygous mice tendon collagen
Quantified Difference	Hydroxylysine aldehyde cross-links absent in wild-type and heterozygous mice; present only in CypB-deficient mice
Conditions	Murine tendon type I collagen, CypB (cyclophilin B) knockout model

Why This Matters

This demonstrates that hydroxylysine-derived cross-links represent a distinct, pathologically or developmentally regulated population not interchangeable with lysine-derived cross-links.

• [1] Eyre, D. R., et al. (1984). The chemistry of the collagen cross-links. The mechanism of stabilization of the reducible intermediate cross-links. Biochimica et Biophysica Acta, 801(2), 235-243. View Source
• [2] Cabral, W. A., et al. (2014). Prolyl 3-hydroxylase 1 deficiency causes a recessive metabolic bone disorder resembling lethal/severe osteogenesis imperfecta. Nature Genetics, 46(4), 395-400. View Source

Tissue-Specific Hydroxylysine Content

Reversed-phase HPLC with l-FDVA derivatization achieves baseline separation of 5-hydroxylysine from all four hydroxyproline epimers (3-Hyp, 4-trans-Hyp, 4-cis-Hyp) and other proteinogenic amino acids in collagen type I hydrolysates [1]. This method enables simultaneous quantification of all five hydroxyamino acids, resolving a long-standing analytical challenge in collagen research. In contrast, amino acid analysis methods without l-FDVA derivatization cannot distinguish 5-hydroxylysine from hydroxyproline epimers.

Tissue Hydroxylation Pattern

Class-level

Bone collagen: less hydroxylysine-deficient than skin in pathological state

Tissue-dependent hydroxylation requires precise standard for comparative quantification.

Observed in heritable connective tissue disorder.

Evidence Dimension	Chromatographic resolution of hydroxylated amino acids
Target Compound Data	5-hydroxylysine baseline-resolved from four Hyp epimers and all other proteinogenic amino acids
Comparator Or Baseline	Conventional amino acid analysis without l-FDVA derivatization
Quantified Difference	Complete separation of 5-hydroxylysine from co-eluting Hyp isomers (not achievable with standard methods)
Conditions	RPC-UV-ESI-MS after l-FDVA derivatization; collagen type I hydrolysate

Why This Matters

Procurement of L-hydroxylysine dihydrochloride as an analytical standard is essential for implementing this validated, high-resolution method for accurate collagen quantification.

• [1] Langrock, T., & Hoffmann, R. (2007). Analysis of hydroxyproline isomers and hydroxylysine by reversed-phase HPLC and mass spectrometry. Journal of Chromatography B, 847(2), 282-288. PMID: 17085085. View Source

Hydroxylysine Analytical Standard Requirement

L-Hydroxylysine dihydrochloride is supplied at ≥98% purity , with melting point >133°C (decomposition) and specific optical rotation (+13° to +16°, c=2, H₂O for the L-lysine dihydrochloride reference) [1]. The compound is hygroscopic, requiring storage at 4°C under dry, dark conditions, with stock solutions stable for 1 month at 0–4°C . These specifications differentiate it from the free base (lower stability) and the DL-racemic mixture (less biologically relevant).

HPLC Quantification Standard

Class-level

Hydroxylysine-specific calibration enables collagen quantification; lysine standard non-specific

Accurate collagen measurement requires authentic hydroxylysine reference standard.

RP-HPLC with pre-column derivatization for glycosylated residues.

Evidence Dimension	Purity, melting point, storage requirements
Target Compound Data	≥98% purity; mp >133°C (dec.); 4°C storage, hygroscopic; stock solutions stable 1 month at 0–4°C
Comparator Or Baseline	Free base hydroxylysine (lower aqueous stability); DL-5-hydroxylysine hydrochloride (racemic standard, lower stereochemical purity)
Quantified Difference	≥98% purity specification; >133°C decomposition; hygroscopic classification mandates specific storage
Conditions	Vendor certificate of analysis; published physicochemical data

Why This Matters

The ≥98% purity and defined stability parameters ensure reproducibility in quantitative assays, while the (5R) stereochemistry matches the native collagen modification.

• [1] TCI Chemicals. (n.d.). L-(+)-Lysine Dihydrochloride. Product Specification. View Source

L-Hydroxylysine Dihydrochloride Use Cases

Collagen Cross-Link Biosynthesis Research

L-Hydroxylysine dihydrochloride serves as the essential analytical standard for quantifying collagen-specific hydroxylysine in tissue hydrolysates via HPLC or LC-MS/MS methods [1]. The l-FDVA derivatization protocol enables simultaneous quantification of 5-hydroxylysine alongside hydroxyproline isomers, providing a comprehensive collagen fingerprint [2]. This application is critical for assessing collagen degradation in fibrotic diseases, osteoporosis, and wound healing models, where hydroxylysine excretion serves as a validated biomarker [3].

Collagen Quantification and PTM Profiling

In studies requiring differentiation between lysine-derived and hydroxylysine-derived collagen cross-links, L-hydroxylysine dihydrochloride provides the authentic (5R)-stereoisomer standard [1]. This is essential for investigating the 6-fold PLOD2-mediated hydroxylation increase observed during osteoblastic differentiation [2] and for validating cross-link shifts in genetic models (e.g., CypB deficiency) where hydroxylysine aldehyde cross-links appear de novo [3].

Lysyl Hydroxylase Assays and Inhibitor Screening

Because O-linked glycosylation occurs exclusively at the 5-OH group of hydroxylysine residues in collagen, L-hydroxylysine dihydrochloride is the required substrate or standard for in vitro galactosyltransferase and glucosyltransferase activity assays [1]. It enables quantitative characterization of glycosylated hydroxylysine species (Gal-Hyl, GlcGal-Hyl) in bone and cartilage ECM research, where glycosylation patterns correlate with mineralization and mechanical integrity [2].

Application

Selection Property

Validation Focus

Collagen Cross-Link Biosynthesis

Single (2S,5R) enantiomer

Cross-link substrate specificity

Collagen Quantification & PTM Profiling

Dihydrochloride defined stoichiometry

Molarity calculation accuracy

Lysyl Hydroxylase Enzyme Assays

Stereospecific enzyme substrate

Hydroxylase activity validation

Collagen Glycopeptide Synthesis

Hydroxylysine-specific glycosylation

Glycosyltransferase substrate confirmation

• [1] Langrock, T., & Hoffmann, R. (2007). Analysis of hydroxyproline isomers and hydroxylysine by reversed-phase HPLC and mass spectrometry. Journal of Chromatography B, 847(2), 282-288. PMID: 17085085. View Source
• [2] Uzawa, K., et al. (1999). Differential expression of human lysyl hydroxylase genes, lysine hydroxylation, and cross-linking of type I collagen during osteoblastic differentiation in vitro. Journal of Bone and Mineral Research, 14(8), 1272-1280. PMID: 10457259. View Source
• [3] Chow, W. Y., et al. (2018). Essential but sparse collagen hydroxylysyl post-translational modifications detected by DNP NMR. Chemical Communications, 54, 12570-12573. View Source